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Compound of Interest

Compound Name: 1-Bromopentane-4,4,5,5,5-D5

CAS No.: 83418-34-2

Cat. No.: B1443099

Get Quote

Before handling waste, you must understand the chemical's specific risk profile to select the

correct waste stream.[3]
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Parameter Data / Classification Operational Implication

CAS Number 110-53-2 (Unlabeled generic)

Use generic CAS for waste

profiling if specific D-labeled

CAS is not in system.[1][2]

RCRA Waste Code D001 (Ignitable)

Flammable Liquid.[1][2] Flash

point is ~31°C (88°F).[4] Keep

away from oxidizers.[4]

Waste Stream Halogenated Organic

CRITICAL: Contains Bromine.

[1][2] Must NOT be mixed with

non-halogenated solvents

(e.g., Acetone, Methanol).[3]

Aquatic Toxicity Category 2 (Chronic)

Zero Tolerance for Drain

Disposal. Highly toxic to

aquatic life; hydrophobic

nature causes it to settle/float

in traps.[1][2]

Deuterium Note Stable Isotope

No radiological hazard.[1][2]

Treat chemically identical to

proteo-analog.

Part 2: The "Halogen Rule" (Segregation Protocol)
The most common error in disposing of 1-Bromopentane-D5 is mixing it with general organic

waste.[2]

The Chemistry of Disposal: When incinerated, the bromine atom converts to Hydrogen

Bromide (HBr), a corrosive acid gas.[2] This requires the incinerator to use caustic

scrubbers.

The Cost Factor: Non-halogenated waste (e.g., Ethanol) is often used as fuel blending

(cheap). Halogenated waste requires dedicated destruction (expensive).

The Rule: If you mix 1 mL of 1-Bromopentane-D5 into 10 L of Acetone, the entire 10 L must

be treated as expensive halogenated waste.[2]
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Segregation Decision Tree

CRITICAL DECISION POINT

Waste: 1-Bromopentane-D5

Is it mixed with other solvents?

Analyze Mixture Components

Yes

STREAM A: Halogenated Waste
(High Temp Incineration + Scrubbing)

No (Pure)

Are other components Halogenated?

Yes (e.g., DCM, Chloroform) No (e.g., Acetone, Hexane)

STREAM B: Non-Halogenated Waste
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Segregation logic. Note that adding 1-Bromopentane-D5 to a non-halogenated

stream forces the entire mixture into the Halogenated Waste stream (Red Path).[1][2]

Part 3: Step-by-Step Disposal Workflow
Step 1: Container Selection
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Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred to prevent light

degradation, though less critical for waste).

Cap: Screw-top with a chemically resistant liner (Teflon/PTFE). Do not use foil or parafilm as

a primary seal.

Headspace: Leave 10% headspace to allow for vapor expansion.

Step 2: Labeling
Every container must carry a hazardous waste label before the first drop of waste is added.

Chemical Name: Write out fully: "1-Bromopentane-D5" (Do not use formulas like C5H11Br).

Constituents: If mixed, list all components and approximate percentages (e.g., "1-

Bromopentane-D5 (5%), Dichloromethane (95%)").

Hazard Checkbox: Mark "Flammable" and "Toxic".

Step 3: Storage Prior to Pickup
Secondary Containment: Store the waste bottle in a secondary tray (polypropylene) capable

of holding 110% of the container's volume.

Location: Satellite Accumulation Area (SAA). Keep away from heat sources and oxidizers

(e.g., Nitric Acid).

Time Limit: Once the container is full, it must be moved to the central waste storage area

within 3 days (standard US EPA requirement).

Part 4: Emergency Procedures (Spills)
Because 1-Bromopentane is volatile and an irritant, spills require immediate, disciplined action.

[1][2][5]

Evacuate & Ventilate:

Immediate area: Clear personnel.
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Fume Hood: If the spill is inside a hood, lower the sash and let the ventilation handle the

vapors.

Lab Bench: Open windows (if applicable) or increase general lab ventilation.

PPE Upgrade:

Standard nitrile gloves may degrade with prolonged exposure to alkyl bromides. Double-

glove or use Viton/Butyl gloves for spill cleanup.

Wear safety goggles and a lab coat.[6]

Containment & Absorption:

Do NOT use paper towels (increases surface area for evaporation and flammability).

Use Vermiculite, Sand, or Activated Charcoal spill pads.[2]

The bromine atom makes the liquid heavy (Density ~1.22 g/mL); it will sink in water but

spread quickly on surfaces.

Disposal of Spill Debris:

Collect all contaminated absorbent into a wide-mouth jar.

Label as "Debris contaminated with 1-Bromopentane (Flammable/Toxic)."

Process as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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